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Compound of Interest

Compound Name:
Bis(cyclopentadienyl)hafnium

dichloride

Cat. No.: B8691220 Get Quote

CAS Number: 12116-66-4

An Essential Organometallic Compound for
Research and Development
This technical guide provides a comprehensive overview of bis(cyclopentadienyl)hafnium
dichloride, also known as hafnocene dichloride. The information is tailored for researchers,

scientists, and drug development professionals, offering detailed data, experimental protocols,

and comparative analyses to support advanced applications in chemistry and materials

science.

Physicochemical Properties
Bis(cyclopentadienyl)hafnium dichloride is a white crystalline solid.[1][2] It is an

organohafnium compound that is sparingly soluble in some organic solvents.[2][3] It is soluble

in aromatic solvents and chloroform, slightly soluble in tetrahydrofuran (THF) and ether, and

insoluble in hexanes.[1][4] The compound is sensitive to air and moisture.[4]
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Property Value References

CAS Number 12116-66-4 [5]

Molecular Formula C₁₀H₁₀Cl₂Hf [3]

Molecular Weight 379.58 g/mol [3]

Appearance
White to off-white crystalline

powder or crystals
[1][4]

Melting Point 230-233 °C

Solubility

Soluble in aromatic solvents,

chloroform; slightly soluble in

THF, ether; insoluble in

hexanes

[1][4]

Sensitivity Air and moisture sensitive [4]

Synthesis and Purification
The primary method for synthesizing bis(cyclopentadienyl)hafnium dichloride is through a

salt metathesis reaction.[2][3] This involves the reaction of hafnium tetrachloride (HfCl₄) with

two equivalents of a cyclopentadienyl source, typically sodium cyclopentadienide (NaC₅H₅).[3]

Experimental Protocol: Synthesis of
Bis(cyclopentadienyl)hafnium Dichloride
This protocol is a generalized procedure based on established salt metathesis reactions for

metallocenes.

Materials:

Hafnium tetrachloride (HfCl₄)

Sodium cyclopentadienide (NaC₅H₅)

Anhydrous tetrahydrofuran (THF)
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Anhydrous hexanes

Anhydrous dichloromethane

Anhydrous sodium sulfate

Schlenk flask and other appropriate glassware for air-sensitive techniques

Filter cannula

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), suspend hafnium tetrachloride in

anhydrous THF in a Schlenk flask.

In a separate flask, prepare a solution or slurry of sodium cyclopentadienide in anhydrous

THF.

Slowly add the sodium cyclopentadienide suspension to the stirred hafnium tetrachloride

suspension at a controlled temperature (typically 0 °C to room temperature).

Allow the reaction mixture to stir for several hours to ensure complete reaction. The

formation of a precipitate (sodium chloride) will be observed.

After the reaction is complete, remove the solvent under vacuum.

Extract the solid residue with anhydrous dichloromethane to dissolve the

bis(cyclopentadienyl)hafnium dichloride, leaving behind the insoluble sodium chloride.

Filter the dichloromethane solution via cannula to remove the salt.

Dry the filtrate over anhydrous sodium sulfate.

Filter off the drying agent.

Remove the dichloromethane solvent under vacuum to yield the crude

bis(cyclopentadienyl)hafnium dichloride.
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The crude product can be further purified by recrystallization from a suitable solvent system,

such as a toluene/hexane mixture.

A general workflow for the synthesis and purification of metallocenes is depicted in the

following diagram.
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General Workflow for Metallocene Synthesis and Purification

Synthesis

Purification

Start with Metal Halide (e.g., HfCl4)
and Cyclopentadienyl Source (e.g., NaCp)

Salt Metathesis Reaction
in Anhydrous Solvent (e.g., THF)

1. Reactants

Reaction Quenching/
Solvent Removal

2. Product Formation

Extraction with Organic Solvent
(e.g., Dichloromethane)

3. Crude Product

Filtration to Remove Salts
(e.g., NaCl)

Drying of Organic Phase

Solvent Removal/
Concentration

Recrystallization

Pure Metallocene Dichloride

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of metallocenes.
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Applications in Research and Development
While its direct applications in drug development are limited due to low cytotoxicity,

bis(cyclopentadienyl)hafnium dichloride serves as a valuable compound in other areas of

chemical research that can be relevant to the pharmaceutical industry.

Catalysis
Hafnocene dichloride is a precursor to catalysts for olefin polymerization.[2][3] While this is its

primary catalytic application, its derivatives are also explored in other organic transformations.

For instance, in combination with a silver salt, it can act as an effective activator for glycosyl

fluoride, a reaction relevant to the synthesis of complex carbohydrates.[1]

Precursor to Derivatives
Bis(cyclopentadienyl)hafnium dichloride is a starting material for a variety of hafnocene(II)

and (IV) derivatives.[1] The chloride ligands can be readily substituted, allowing for the

synthesis of a diverse range of complexes with tailored electronic and steric properties.[3]

Biological Activity and Cytotoxicity
Extensive research has been conducted on the anticancer properties of metallocene

dichlorides, with titanocene dichloride showing the most promise. In contrast,

bis(cyclopentadienyl)hafnium dichloride has demonstrated significantly lower or no

recognizable antineoplastic properties in various studies.

One comparative study on Ehrlich ascites tumors in mice found that while titanocene dichloride

significantly increased survival time, hafnocene dichloride exhibited no discernible antitumor

activity under the same experimental conditions.[1] This difference in activity is hypothesized to

be related to the larger non-bonding Cl-Cl distance in the hafnocene complex compared to the

more active metallocenes.[1]

Cytotoxicity studies on human cancer cell lines have confirmed the lower activity of hafnocene

dichloride.
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Cell Line IC₅₀ (µM) of Hafnocene Dichloride

HT-29 (Colon Adenocarcinoma) ~400

MCF-7 (Breast Adenocarcinoma) ~500

The following diagram illustrates the general trend of cytotoxicity among Group 4 metallocene

dichlorides.

Comparative Cytotoxicity of Group 4 Metallocene Dichlorides

Metallocene Dichlorides
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General trend of anticancer activity for Group 4 metallocene dichlorides.

Spectroscopic Data
The structural characterization of bis(cyclopentadienyl)hafnium dichloride is typically

performed using NMR and IR spectroscopy.

NMR Spectroscopy: The ¹H NMR spectrum of bis(cyclopentadienyl)hafnium dichloride in

a suitable deuterated solvent (e.g., CDCl₃) typically shows a single sharp singlet for the ten

equivalent protons of the two cyclopentadienyl rings. The chemical shift of this peak is
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influenced by the solvent and the concentration. In ¹³C NMR, a single resonance is observed

for the ten carbon atoms of the cyclopentadienyl rings.

IR Spectroscopy: The IR spectrum exhibits characteristic bands corresponding to the

vibrations of the cyclopentadienyl rings and the hafnium-chloride bonds. Key absorptions

include C-H stretching, C=C stretching of the rings, and vibrations in the far-IR region

associated with the Hf-Cl bonds.

Safety and Handling
Bis(cyclopentadienyl)hafnium dichloride is a hazardous substance and should be handled

with appropriate safety precautions in a well-ventilated fume hood. It is classified as corrosive

and an irritant.[3] It causes skin and serious eye irritation and may cause respiratory irritation.

Personal protective equipment, including gloves, safety goggles, and a lab coat, should be

worn. As it is sensitive to air and moisture, it should be stored under an inert atmosphere.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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